Haegtftsd

• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S,3R)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]propanoyl]amino]-4-carboxybutanoyl]amino]acetyl]amino]-3-hydroxybutanoyl]amino]-3-phenylpropanoyl]amino]-3-hydroxybutanoyl]amino]-3-hydroxypropanoyl]amino]butanedioic acid
• InChI: InChI=1S/C40H57N11O17/c1-18(45-34(61)23(41)12-22-14-42-17-44-22)33(60)46-24(9-10-29(56)57)35(62)43-15-28(55)50-31(19(2)53)38(65)47-25(11-21-7-5-4-6-8-21)36(63)51-32(20(3)54)39(66)49-27(16-52)37(64)48-26(40(67)68)13-30(58)59/h4-8,14,17-20,23-27,31-32,52-54H,9-13,15-16,41H2,1-3H3,(H,42,44)(H,43,62)(H,45,61)(H,46,60)(H,47,65)(H,48,64)(H,49,66)(H,50,55)(H,51,63)(H,56,57)(H,58,59)(H,67,68)/t18-,19+,20+,23-,24-,25-,26-,27-,31-,32-/m0/s1
• InChI Key: XRLGYWJAPISLCU-QFQCARHDSA-N
• Canonical SMILES: CC(C(C(=O)NC(CC1=CC=CC=C1)C(=O)NC(C(C)O)C(=O)NC(CO)C(=O)NC(CC(=O)O)C(=O)O)NC(=O)CNC(=O)C(CCC(=O)O)NC(=O)C(C)NC(=O)C(CC2=CN=CN2)N)O
• Isomeric SMILES: C[C@H]([C@@H](C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)O)C(=O)O)NC(=O)CNC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](C)NC(=O)[C@H](CC2=CN=CN2)N)O
• Molecular Formula: C40H57N11O17
• Molecular Weight: 963.9 g/mol

Description

Haegtftsd is a useful research compound. Its molecular formula is C40H57N11O17 and its molecular weight is 963.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality Haegtftsd suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Haegtftsd including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• High-Throughput Biological Screening : Micro- and nanofluidic systems are increasingly used for high-throughput screening (HTS) in drug discovery and biology. These systems benefit from miniaturization and parallel experimentation, which might be relevant in research involving "Haegtftsd" (Hong, Edel, & deMello, 2009).

• Ethics in Scientific Research : The practice of hypothesizing after results are known (HARKing) in scientific communication raises ethical considerations. This might be relevant if "Haegtftsd" involves post hoc hypothesis generation (Kerr, 1998).

• Human Activity Recognition (HAR) : Advances in machine learning enable the use of HAR in various domains, which might intersect with the applications of "Haegtftsd" in technology and healthcare (Demrozi et al., 2020).

• Wind Turbine Aerodynamics : Research on Horizontal Axis Wind Turbines (HAWTs) involves controlled conditions and modeling strategies. If "Haegtftsd" relates to energy or environmental applications, this research could be pertinent (O'Brien et al., 2017).

• Hydroxyapatite-Carbonaceous Structure Composites : The use of carbonaceous materials with hydroxyapatite in biomedical materials could potentially relate to "Haegtftsd" if it involves biomedical applications (Siddiqui, Pickering, & Mucalo, 2018).

• Integrating Ethics in Genomics Research : Ethical considerations in genetic variation research, such as in the International HapMap Project, are crucial. This could be relevant if "Haegtftsd" involves genomics or population-based studies (Foster, 2004).

• Science of Team Science : Understanding collaborative team science initiatives may provide insights into the interdisciplinary nature of research involving "Haegtftsd" (Falk-Krzesinski et al., 2011).

• Multi-omics Approaches in Disease : Integration of various omics technologies in medical research could be relevant to "Haegtftsd" if it relates to comprehensive disease analysis (Hasin, Seldin, & Lusis, 2017).